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Compound of Interest

Compound Name: Chitinase-IN-6

Cat. No.: B12372770 Get Quote

Comprehensive searches for a specific formulation, in vivo study data, and detailed protocols

for a compound designated "Chitinase-IN-6" have yielded no specific results. The scientific

literature and available databases do not contain information pertaining to a molecule with this

identifier.

The searches conducted provided general information on the class of enzymes known as

chitinases, their enzymatic mechanisms, and various classifications. Chitinases are enzymes

that break down chitin, a component of fungal cell walls and the exoskeletons of arthropods.[1]

[2][3] Research has explored the roles of chitinases and their inhibitors in various biological

processes and diseases. For instance, inhibitors of acidic mammalian chitinase (AMCase) have

been investigated for their anti-inflammatory effects in animal models of asthma.[4] Additionally,

Chitinase 3-like 1 (CHI3L1) has been studied in the context of inflammatory bowel disease,

where it is implicated in activating IL-6 mediated STAT3 signaling.[5]

However, no documents or data were found that specifically reference "Chitinase-IN-6." This

suggests that "Chitinase-IN-6" may be a new or internal compound name that has not yet

been disclosed in public research forums or publications. Without any specific information on its

chemical nature, biological targets, or intended therapeutic area, it is not possible to provide

the requested detailed application notes, protocols, data tables, or visualizations.

Researchers, scientists, and drug development professionals seeking information on this

compound are encouraged to consult internal documentation or contact the originating source

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12372770?utm_src=pdf-interest
https://www.benchchem.com/product/b12372770?utm_src=pdf-body
https://www.researchgate.net/figure/Mechanism-of-chitinase-action-on-its-substrate-chitin-The-figure-shows-that-chitinase_fig1_379903169
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131217/
https://en.wikipedia.org/wiki/Chitinase
https://pubmed.ncbi.nlm.nih.gov/29283260/
https://pubmed.ncbi.nlm.nih.gov/24694795/
https://www.benchchem.com/product/b12372770?utm_src=pdf-body
https://www.benchchem.com/product/b12372770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the "Chitinase-IN-6" designation for specific details regarding its formulation and use in in

vivo studies.

Should further identifying information become available, such as a chemical structure,

alternative name, or a reference publication, a more targeted and successful search for the

requested information may be possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12372770?utm_src=pdf-body
https://www.benchchem.com/product/b12372770?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Mechanism-of-chitinase-action-on-its-substrate-chitin-The-figure-shows-that-chitinase_fig1_379903169
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131217/
https://en.wikipedia.org/wiki/Chitinase
https://pubmed.ncbi.nlm.nih.gov/29283260/
https://pubmed.ncbi.nlm.nih.gov/29283260/
https://pubmed.ncbi.nlm.nih.gov/24694795/
https://pubmed.ncbi.nlm.nih.gov/24694795/
https://www.benchchem.com/product/b12372770#chitinase-in-6-formulation-for-in-vivo-studies
https://www.benchchem.com/product/b12372770#chitinase-in-6-formulation-for-in-vivo-studies
https://www.benchchem.com/product/b12372770#chitinase-in-6-formulation-for-in-vivo-studies
https://www.benchchem.com/product/b12372770#chitinase-in-6-formulation-for-in-vivo-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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